Cas no 88562-20-3 (1,3-Cyclohexanedione, 2-[2-chloro-5-(trifluoromethyl)benzoyl]-)

• Product Name: 1,3-Cyclohexanedione, 2-[2-chloro-5-(trifluoromethyl)benzoyl]-
• CAS No: 88562-20-3
• MF: C₁₄H₁₀ClF₃O₃
• MW: 318.675613880157
• CID: 628605
• PubChem ID: 14301638
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 2-[2-chloro-5-(trifluoromethyl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-[2-chloro-5-(trifluoromethyl)benzoyl]-
• 2-[2-chloro-5-(trifluoromethyl)benzoyl]cyclohexane-1,3-dione
• 88562-20-3
• DTXSID80558711

• Inchi： 1S/C14H10ClF3O3/c15-9-5-4-7(14(16,17)18)6-8(9)13(21)12-10(19)2-1-3-11(12)20/h4-6,12H,1-3H2
• InChI Key： XWICVMCLZIHFNC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C(C1C(CCCC1=O)=O)=O

Computed Properties

• Exact Mass: 318.0270564g/mol
• Monoisotopic Mass: 318.0270564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.2Ų